Cas no 864439-29-2 (Pyrazolo[1,5-a]pyrimidine-5-carbonitrile)

• Product Name: Pyrazolo[1,5-a]pyrimidine-5-carbonitrile
• CAS No: 864439-29-2
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD22418633
• CID: 2110257
• PubChem ID: 23156341
• Update Time: 2025-08-05

Pyrazolo[1,5-a]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5-carbonitrile
• 864439-29-2
• FUDXQYZITFGAQK-UHFFFAOYSA-N
• EN300-6775422
• 839-784-1
• Pyrazolo(1,5-a)pyrimidine-5-carbonitrile
• SCHEMBL2177472
• DA-41079
• CS-0090810

• MDL： MFCD22418633
• Inchi： 1S/C7H4N4/c8-5-6-2-4-11-7(10-6)1-3-9-11/h1-4H
• InChI Key： FUDXQYZITFGAQK-UHFFFAOYSA-N
• SMILES： N12C=CC(C#N)=NC1=CC=N2

Computed Properties

• Exact Mass: 144.043596145Da
• Monoisotopic Mass: 144.043596145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidine-5-carbonitrile

Introduction to Pyrazolo[1,5-a]pyrimidine-5-carbonitrile (CAS No. 864439-29-2)

Pyrazolo[1,5-a]pyrimidine-5-carbonitrile (CAS No. 864439-29-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Pyrazolo[1,5-a]pyrimidine-5-carbonitrile make it an attractive scaffold for the development of novel drugs targeting various diseases.

The chemical structure of Pyrazolo[1,5-a]pyrimidine-5-carbonitrile consists of a pyrazole ring fused to a pyrimidine ring, with a cyano group attached at the 5-position of the pyrimidine ring. This arrangement provides a rigid and planar structure that can interact effectively with biological targets. The cyano group, in particular, is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to protein targets.

Recent studies have highlighted the potential of Pyrazolo[1,5-a]pyrimidine-5-carbonitrile in various therapeutic areas. One notable application is in the field of oncology. Research has shown that derivatives of this compound can exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain Pyrazolo[1,5-a]pyrimidine-5-carbonitrile derivatives effectively inhibited the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

In addition to its antitumor properties, Pyrazolo[1,5-a]pyrimidine-5-carbonitrile has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry found that this compound could modulate the activity of specific kinases involved in neuronal signaling pathways. By inhibiting these kinases, Pyrazolo[1,5-a]pyrimidine-5-carbonitrile derivatives may help protect neurons from damage and promote neuroprotection.

The pharmacokinetic properties of Pyrazolo[1,5-a]pyrimidine-5-carbonitrile have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it suitable for both oral and parenteral administration, depending on the specific therapeutic application. Furthermore, the compound's low toxicity and high selectivity for its target proteins enhance its safety profile.

In terms of synthetic accessibility, Pyrazolo[1,5-a]pyrimidine-5-carbonitrile can be synthesized using well-established methods in organic chemistry. One common approach involves the condensation of a suitable pyrazole derivative with a cyano-substituted pyrimidine precursor. This reaction can be carried out under mild conditions and typically yields high-purity products. The modular nature of this synthesis allows for easy modification of the compound's structure to optimize its biological activity and pharmacological properties.

The potential applications of Pyrazolo[1,5-a]pyrimidine-5-carbonitrile extend beyond oncology and neurodegenerative diseases. Recent studies have explored its use in other therapeutic areas such as inflammation and cardiovascular diseases. For instance, a study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

In conclusion, Pyrazolo[1,5-a]pyrimidine-5-carbonitrile (CAS No. 864439-29-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new biological activities and mechanisms of action for this compound, further solidifying its importance in medicinal chemistry and pharmaceutical research.